Cas no 1806934-48-4 (3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile
• CAS No: 1806934-48-4
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4870777
• Update Time: 2025-07-24

3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile

• Inchi： 1S/C8H4ClF2IN2/c9-4-3-5(12)6(1-2-13)14-7(4)8(10)11/h3,8H,1H2
• InChI Key： MZFKIIXEAVUPMN-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)N=C1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile

Professional Introduction to 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile (CAS No. 1806934-48-4)

3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1806934-48-4, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both chloro and iodine substituents, make it a versatile building block for designing novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The chloro and iodopyridine moieties provide distinct reactivity patterns that are exploited in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules. Additionally, the difluoromethyl group introduces electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds, enhancing their bioavailability and metabolic stability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have emerged as a prominent class of therapeutic agents due to their efficacy in treating cancers and inflammatory diseases. 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile serves as a key precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. The iodine atom on the pyridine ring facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups that are crucial for binding to the active sites of kinases.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. The presence of both electron-withdrawing and electron-donating groups in 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile allows for fine-tuning of the compound's interaction with biological targets. For instance, the difluoromethyl group has been shown to enhance binding affinity by introducing rigidity and lipophilicity, while the chloro substituent can participate in hydrogen bonding or halogen bonding interactions with protein residues.

The compound's utility extends beyond kinase inhibition. It has also been explored as a precursor for developing antiviral and antibacterial agents. The pyridine core is a common scaffold in many bioactive molecules, and modifications at the 2-, 5-, and 6-positions can yield compounds with enhanced activity against pathogens. For example, derivatives of this compound have shown promising results in inhibiting viral proteases and enzymes involved in bacterial cell wall synthesis.

The synthesis of 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, followed by selective halogenation at specific positions. The introduction of the difluoromethyl group is often achieved through nucleophilic substitution or metal-catalyzed coupling reactions. Each step requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-iodopyridine-6-acetonitrile (CAS No. 1806934-48-4) is a valuable intermediate in medicinal chemistry with broad applications in drug development. Its unique structural features enable the synthesis of diverse bioactive molecules targeting various disease pathways. As research continues to uncover new therapeutic opportunities, this compound is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.